Cas no 1340266-49-0 (1-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)pyrrolidin-3-amine)

• Product Name: 1-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)pyrrolidin-3-amine
• CAS No: 1340266-49-0
• MF: C₁₁H₁₆N₄
• MW: 204.271541595459
• CID: 5168774
• Update Time: 2025-05-24

1-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)pyrrolidin-3-amine
• 1-(6,7-Dihydro-5H-cyclopentapyrimidin-4-yl)-pyrrolidin-3-ylamine

• Inchi： 1S/C11H16N4/c12-8-4-5-15(6-8)11-9-2-1-3-10(9)13-7-14-11/h7-8H,1-6,12H2
• InChI Key： HNGHLLXVGOAZDG-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(CCC3)N=CN=2)CCC(C1)N

Computed Properties

• Exact Mass: 204.137
• Monoisotopic Mass: 204.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55

Additional information on 1-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)pyrrolidin-3-amine

Comprehensive Overview of 1-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)pyrrolidin-3-amine (CAS No. 1340266-49-0)

The compound 1-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)pyrrolidin-3-amine (CAS No. 1340266-49-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopenta[d]pyrimidine core linked to a pyrrolidin-3-amine moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given its ability to interact with various biological targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. 1-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)pyrrolidin-3-amine aligns with this trend, as its scaffold is often explored for cancer therapy and neurodegenerative disease research. Its heterocyclic framework is structurally similar to several FDA-approved drugs, which enhances its appeal for medicinal chemistry applications.

The synthesis of CAS No. 1340266-49-0 involves multi-step organic reactions, often starting from cyclopenta[d]pyrimidine derivatives. Key steps may include N-alkylation, amine protection, and catalytic hydrogenation, depending on the desired purity and yield. Researchers frequently optimize these protocols to improve scalability, a critical factor for industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm the compound's identity and purity.

From a pharmacological perspective, 1-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)pyrrolidin-3-amine exhibits favorable ADME properties (absorption, distribution, metabolism, and excretion), which are essential for drug candidates. Its logP value and solubility profile suggest reasonable bioavailability, though further in vivo studies are needed to validate its efficacy and safety. Preclinical data indicate potential interactions with protein kinases, which are implicated in cell signaling pathways.

The compound's relevance extends to computational chemistry and AI-driven drug design, where it serves as a template for virtual screening and molecular docking studies. With the rise of machine learning in drug discovery, researchers are leveraging datasets containing CAS No. 1340266-49-0 to train predictive models for bioactivity and toxicity. This intersection of chemistry and technology underscores its importance in modern research.

Environmental and regulatory considerations for 1-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)pyrrolidin-3-amine are also noteworthy. While it is not classified as hazardous, proper handling and disposal protocols are recommended to minimize ecological impact. Compliance with REACH and GMP guidelines ensures its safe use in laboratories and manufacturing facilities.

In summary, 1-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)pyrrolidin-3-amine (CAS No. 1340266-49-0) represents a versatile and promising compound in the realm of medicinal chemistry. Its structural features, combined with emerging applications in drug discovery and biotechnology, position it as a valuable tool for scientists tackling complex diseases. Future research will likely explore its potential in combination therapies and targeted drug delivery systems, further expanding its utility.